Cas no 1795020-90-4 (rac Zearalanone-d6)

• Product Name: rac Zearalanone-d6
• CAS No: 1795020-90-4
• CID: 4552887
• Update Time: 2025-05-23

rac Zearalanone-d6 Chemical and Physical Properties

Names and Identifiers

• rac Zearalanone
• rac Zearalanone-d6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Zearalenones

Additional information on rac Zearalanone-d6

Rac Zearalanone-d6: A Comprehensive Overview

Rac Zearalanone-d6, also known by its CAS No. 1795020-90-4, is a highly specialized compound that has garnered significant attention in the fields of analytical chemistry, food safety, and environmental science. This compound is a deuterated derivative of zearalanone, a mycotoxin produced by Fusarium species of fungi. The incorporation of deuterium atoms in the structure of rac zearalanone-d6 makes it an invaluable tool for isotopic labeling in various research and industrial applications.

The synthesis of rac zearalanone-d6 involves advanced chemical processes that ensure the precise replacement of hydrogen atoms with deuterium atoms. This process not only enhances the stability of the compound but also enables researchers to track its behavior in complex biological and environmental systems. Recent studies have highlighted the importance of isotopic labeling in understanding the fate and transport of mycotoxins in agricultural ecosystems, making rac zearalanone-d6 a critical component in these investigations.

In terms of physical and chemical properties, rac zearalanone-d6 exhibits similar characteristics to its non-deuterated counterpart but with enhanced sensitivity in analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR). The deuterium atoms provide distinct spectral signatures, allowing for precise quantification and identification of the compound in complex matrices. This feature has been particularly useful in food safety monitoring programs, where the detection of mycotoxins at trace levels is essential to ensure public health.

The application of rac zearalanone-d6 extends beyond research into practical industrial uses. For instance, it serves as a reference standard in the development and validation of analytical methods for mycotoxin detection. Its role in ensuring the accuracy and reliability of these methods cannot be overstated, particularly in industries such as agriculture, food processing, and environmental monitoring.

Recent advancements in analytical chemistry have further expanded the utility of rac zearalanone-d6. Researchers have employed this compound in tandem with cutting-edge technologies like liquid chromatography-tandem mass spectrometry (LC-MS/MS) to develop highly sensitive and specific assays for mycotoxin analysis. These innovations have significantly improved our ability to detect and quantify mycotoxins in diverse samples, from agricultural commodities to environmental water samples.

In conclusion, rac zearalanone-d6, with its unique properties and versatile applications, continues to play a pivotal role in advancing our understanding of mycotoxins and their impact on human health and the environment. As research progresses, it is anticipated that this compound will find even more innovative uses, solidifying its position as an essential tool in modern analytical science.